Cas no 4711-01-7 (6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside)
4711-01-7 structure
Product Name:6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside
CAS No:4711-01-7
MF:C12H21NO5
MW:259.298844099045
CID:930723
PubChem ID:102602462
Update Time:2025-04-19
6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside Chemical and Physical Properties
Names and Identifiers
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- 6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside
- Cinnamonin;2-Thiazolidinehexanoic acid,4-oxo;Actithiazic acid;4-Oxo-2-thiazolidinehexanoic acid;
- ((5R,5AS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanamine
- 4711-01-7
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- Inchi: 1S/C12H21NO5/c1-11(2)15-7-6(5-13)14-10-9(8(7)16-11)17-12(3,4)18-10/h6-10H,5,13H2,1-4H3/t6-,7+,8+,9-,10?/m1/s1
- InChI Key: AVTBCTQHGBMWTA-CYNREMDZSA-N
- SMILES: O1C(C)(C)O[C@H]2[C@@H](CN)OC3[C@@H]([C@@H]12)OC(C)(C)O3
Computed Properties
- Exact Mass: 259.14200
- Monoisotopic Mass: 259.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- PSA: 72.17000
- LogP: 1.04190
6-amino-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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